Cas no 1806829-92-4 (3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine)

• Product Name: 3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806829-92-4
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4854635
• Update Time: 2025-08-04

3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C7H7ClF2N2O/c1-13-7-5(11)4(6(9)10)3(8)2-12-7/h2,6H,11H2,1H3
• InChI Key： BCCJFOSKNVIMPR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1C(F)F)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine

3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine: A Comprehensive Overview

3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine, also known by its CAS number 1806829-92-4, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and is characterized by its unique substitution pattern. The presence of an amino group at position 3, a chlorine atom at position 5, a difluoromethyl group at position 4, and a methoxy group at position 2 makes this compound highly versatile and valuable in both academic and industrial research.

The synthesis of 3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis process to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound. These advancements not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of applications, 3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets, making it a valuable tool in medicinal chemistry. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic disorders, such as diabetes and obesity. Additionally, this compound has been investigated for its anti-inflammatory properties, which could be exploited in the development of novel therapeutic agents.

The agricultural sector has also taken notice of this compound due to its potential as a herbicide or fungicide. Researchers have explored its ability to inhibit key enzymes involved in plant growth and fungal metabolism. These findings suggest that 3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine could be developed into an effective agrochemical product with minimal environmental impact.

In the field of materials science, this compound has been studied for its potential as a building block in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for applications in catalysis and sensor technology. Recent research has demonstrated its utility in the development of highly selective sensors for detecting toxic gases such as hydrogen sulfide and ammonia.

The structural versatility of 3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine also makes it an attractive substrate for further chemical modifications. Researchers have explored various functionalization strategies to tailor its properties for specific applications. For example, the introduction of additional functional groups has been shown to enhance its solubility, stability, or bioavailability, depending on the desired application.

In conclusion, 3-Amino-5-chloro-4-(difluoromethyl)-2-methoxypyridine, with its unique structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in both academic and industrial settings. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly important role in shaping future innovations.